Cas no 886615-30-1 (3-Bromo-6-chloro-2-fluorobenzaldehyde)

3-Bromo-6-chloro-2-fluorobenzaldehyde structure

886615-30-1 structure

Product Name:3-Bromo-6-chloro-2-fluorobenzaldehyde

CAS No:886615-30-1

MF:C₇H₃BrClFO

MW:237.453523874283

MDL:MFCD11111905

CID:1026299

PubChem ID:59299457

Update Time:2024-12-09

3-Bromo-6-chloro-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-chloro-2-fluorobenzaldehyde
- 3-bromo-6-chloro-2-fluoro-benzaldehyde
- 5-Chloro-2-fluorobenzaldehyde
- 3-Bromo-6-chloro-2-fluorobenzaldehyde (ACI)
- WFFSWRXTSBYYKP-UHFFFAOYSA-N
- MFCD11111905
- CK2109
- CS-0115587
- SY278181
- AKOS015995552
- EN300-142028
- SCHEMBL1224151
- DTXSID40731482
- DB-366272
- 886615-30-1
- AS-45867
- MDL： MFCD11111905
- Inchi： 1S/C7H3BrClFO/c8-5-1-2-6(9)4(3-11)7(5)10/h1-3H
- InChI Key： WFFSWRXTSBYYKP-UHFFFAOYSA-N
- SMILES： O=CC1C(F)=C(Br)C=CC=1Cl

Computed Properties

Exact Mass: 235.90400
Monoisotopic Mass: 235.90398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Density: 1.779
Boiling Point: 253℃
Flash Point: 107℃
PSA: 17.07000
LogP: 3.05410

3-Bromo-6-chloro-2-fluorobenzaldehyde Pricemore >>

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abcr	AB452214-1 g	3-Bromo-6-chloro-2-fluorobenzaldehyde	886615-30-1		1g	€174.00	2023-04-22
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3-Bromo-6-chloro-2-fluorobenzaldehyde Production Method

Production Method 1

1996-29-8

886615-30-1

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -50 °C → -20 °C; 1 h, -20 °C; -20 °C → -50 °C
1.2 -50 °C; -50 °C → 0 °C; 30 - 45 min, 0 °C
1.3 Solvents: Ethyl acetate , Water ; 0 °C; 15 min, rt

Reference

Potent Long-Acting Inhibitors Targeting the HIV-1 Capsid Based on a Versatile Quinazolin-4-one Scaffold

Gillis, Eric P. ; Parcella, Kyle ; Bowsher, Michael; Cook, James H.; Iwuagwu, Christiana; et al, Journal of Medicinal Chemistry, 2023, 66(3), 1941-1954

Production Method 2

1996-29-8

886615-30-1

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: 2-Methyltetrahydrofuran ; 45 min, cooled
1.2 15 s, cooled; 5 min, cooled
1.3 Reagents: Citric acid Solvents: Water

Reference

Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction

Day, Jon I. ; Allen-Moyer, Katherine N.; Cole, Kevin P., Journal of Organic Chemistry, 2023, 88(7), 4209-4223

Production Method 3

1996-29-8

886615-30-1

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -78 °C; 10 min, -78 °C
1.2 -78 °C; 1 h, -78 °C → -20 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

Structural and mechanistic bases for a potent HIV-1 capsid inhibitor

Bester, Stephanie M. ; Wei, Guochao ; Zhao, Haiyan ; Adu-Ampratwum, Daniel ; Iqbal, Naseer ; et al, Science (Washington, 2020, 370(6514), 360-364